Cas no 942195-82-6 (4-(Benzyloxy)-2-methyl-1H-benzimidazole-6-carbonitrile)

4-(Benzyloxy)-2-methyl-1H-benzimidazole-6-carbonitrile is a benzimidazole derivative with a benzyloxy substituent at the 4-position and a nitrile group at the 6-position. This compound is of interest in pharmaceutical and organic synthesis due to its structural versatility, serving as a key intermediate for the development of bioactive molecules. The presence of the nitrile group enhances reactivity, enabling further functionalization, while the benzyloxy moiety provides steric and electronic modulation. Its well-defined molecular structure ensures consistency in synthetic applications, making it valuable for research in medicinal chemistry, particularly in the design of heterocyclic compounds with potential therapeutic applications.

4-(Benzyloxy)-2-methyl-1H-benzimidazole-6-carbonitrile structure

942195-82-6 structure

Product Name:4-(Benzyloxy)-2-methyl-1H-benzimidazole-6-carbonitrile

CAS No:942195-82-6

MF:C₁₆H₁₃N₃O

MW:263.293923139572

CID:4743163

Update Time:2025-05-23

4-(Benzyloxy)-2-methyl-1H-benzimidazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(Benzyloxy)-2-methyl-1H-benzimidazole-6-carbonitrile
- Inchi： 1S/C16H13N3O/c1-11-18-14-7-13(9-17)8-15(16(14)19-11)20-10-12-5-3-2-4-6-12/h2-8H,10H2,1H3,(H,18,19)
- InChI Key： QSQPSRSFSVAKEH-UHFFFAOYSA-N
- SMILES： N#CC1C=C2NC(C)=NC2=C(OCC2C=CC=CC=2)C=1

4-(Benzyloxy)-2-methyl-1H-benzimidazole-6-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM327845-5g	4-(benzyloxy)-2-methyl-1H-benzo[d]imidazole-6-carbonitrile	942195-82-6	95%+	5g	$6250	2024-07-19
Chemenu	CM327845-5g	4-(benzyloxy)-2-methyl-1H-benzo[d]imidazole-6-carbonitrile	942195-82-6	95%+	5g	$6250	2021-08-18

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Additional information on 4-(Benzyloxy)-2-methyl-1H-benzimidazole-6-carbonitrile

Comprehensive Overview of 4-(Benzyloxy)-2-methyl-1H-benzimidazole-6-carbonitrile (CAS No. 942195-82-6)

4-(Benzyloxy)-2-methyl-1H-benzimidazole-6-carbonitrile (CAS No. 942195-82-6) is a specialized organic compound belonging to the benzimidazole derivatives family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The presence of both benzyloxy and carbonitrile functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for benzimidazole-based compounds has surged, driven by their versatility in drug discovery and material science. Researchers are particularly interested in 4-(Benzyloxy)-2-methyl-1H-benzimidazole-6-carbonitrile due to its potential role in developing novel antimicrobial agents and kinase inhibitors. Its molecular structure, characterized by a methyl-substituted benzimidazole core, offers a robust platform for further chemical modifications.

The synthesis of CAS No. 942195-82-6 typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. This compound is often utilized in high-throughput screening (HTS) assays to identify bioactive molecules, aligning with the growing trend of AI-driven drug discovery.

From an industrial perspective, 4-(Benzyloxy)-2-methyl-1H-benzimidazole-6-carbonitrile is a key building block for small-molecule therapeutics. Its compatibility with green chemistry principles has also made it a subject of interest in sustainable manufacturing. Companies are increasingly adopting flow chemistry and catalytic processes to optimize its production, reducing waste and energy consumption.

The compound's stability under various conditions makes it suitable for long-term storage and global shipping, addressing logistical challenges in the supply chain. Furthermore, its compatibility with automated synthesis platforms has positioned it as a candidate for digital chemistry applications, where machine learning algorithms predict optimal reaction pathways.

In the context of personalized medicine, 942195-82-6 is being explored for its potential in targeted cancer therapies. Its ability to modulate specific enzyme activities has sparked collaborations between academia and biotech firms. Additionally, the rise of prebiotic chemistry studies has highlighted its relevance in understanding molecular evolution and origin-of-life hypotheses.

For researchers seeking high-purity reference standards, 4-(Benzyloxy)-2-methyl-1H-benzimidazole-6-carbonitrile is available through certified suppliers with detailed analytical certificates (CoA). Its structure-activity relationship (SAR) data is frequently updated in chemical databases, supporting cheminformatics studies. As the scientific community shifts toward open-access data, this compound's metadata is increasingly shared via blockchain-enabled platforms for transparency.

Environmental considerations are also paramount, with studies focusing on the biodegradability of benzimidazole derivatives. Regulatory agencies emphasize REACH compliance and lifecycle assessment (LCA) for such compounds, ensuring minimal ecological impact. This aligns with the broader ESG (Environmental, Social, and Governance) goals adopted by the chemical industry.

In summary, 4-(Benzyloxy)-2-methyl-1H-benzimidazole-6-carbonitrile (CAS No. 942195-82-6) represents a convergence of innovation, sustainability, and multidisciplinary research. Its applications span from pharmaceutical intermediates to advanced material science, reflecting the dynamic nature of modern chemistry. As computational modeling and automated synthesis continue to evolve, this compound is poised to play a pivotal role in shaping the future of molecular design.